3-Methoxymethyl-7-methyl-benzo[b]thiophene

• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol
• IUPAC Name: 3-(methoxymethyl)-7-methyl-1-benzothiophene
• InChI: InChI=1S/C11H12OS/c1-8-4-3-5-10-9(6-12-2)7-13-11(8)10/h3-5,7H,6H2,1-2H3
• InChI Key: KOVGKNCLLCNAQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CS2)COC

Description

3-Methoxymethyl-7-methyl-benzo[b]thiophene is a useful research compound. Its molecular formula is C11H12OS and its molecular weight is 192.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

400 mg of 3-hydroxymethyl-7-methyl-benzo[b]thiophene are dissolved in tetrahydrofuran, mixed with 82 mg of NaH (80%) and after addition of 48 mg of methyl iodide heated for half an hour at 50° C. The reaction mixture is mixed with water, repeatedly extracted and the organic phase washed, dried and concentrated on a rotary evaporator. The residue is chromatographed over silica-gel (eluant: toluene/glacial acetic acid=95:5) to yield the title compound as an oil.